Cas no 1803580-73-5 (4-(trifluoromethyl)cyclohex-3-en-1-amine hydrochloride)

• Product Name: 4-(trifluoromethyl)cyclohex-3-en-1-amine hydrochloride
• CAS No: 1803580-73-5
• MF: C₇H₁₁ClF₃N
• MW: 201.617151498795
• MDL: MFCD28505897
• CID: 4615896
• PubChem ID: 119031374
• Update Time: 2025-05-19

4-(trifluoromethyl)cyclohex-3-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)cyclohex-3-en-1-amine hydrochloride

• MDL： MFCD28505897
• Inchi： 1S/C7H10F3N.ClH/c8-7(9,10)5-1-3-6(11)4-2-5;/h1,6H,2-4,11H2;1H
• InChI Key： QAHGCMSAAXUPED-UHFFFAOYSA-N
• SMILES： C(C1=CCC(N)CC1)(F)(F)F.Cl

4-(trifluoromethyl)cyclohex-3-en-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(trifluoromethyl)cyclohex-3-en-1-amine hydrochloride

Introduction to 4-(trifluoromethyl)cyclohex-3-en-1-amine hydrochloride (CAS No. 1803580-73-5)

4-(trifluoromethyl)cyclohex-3-en-1-amine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. The compound, identified by its CAS number 1803580-73-5, features a cyclohexenyl backbone substituted with a trifluoromethyl group and an amine functional group, further modified into its hydrochloride salt form for enhanced solubility and bioavailability. This molecular configuration imparts distinct chemical reactivity and biological potential, making it a valuable scaffold for the development of novel therapeutic agents.

The trifluoromethyl group, a key structural feature of this compound, is renowned for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. Its electron-withdrawing nature enhances the metabolic resistance of the parent molecule, prolonging its pharmacological action. Additionally, the presence of a double bond in the cyclohexenyl ring introduces conformational flexibility, allowing for diverse interactions with biological targets. These structural attributes have positioned 4-(trifluoromethyl)cyclohex-3-en-1-amine hydrochloride as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in leveraging heterocyclic compounds like 4-(trifluoromethyl)cyclohex-3-en-1-amine hydrochloride for the design of small-molecule drugs targeting various diseases. The cyclohexenyl scaffold is particularly amenable to derivatization, enabling chemists to generate libraries of compounds with tailored biological activities. For instance, studies have demonstrated its potential utility in inhibiting enzymes involved in inflammatory pathways, making it a candidate for therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties by improving water solubility, which is crucial for oral and intravenous administration. This formulation allows for more efficient absorption and distribution throughout the body, thereby optimizing therapeutic efficacy. Furthermore, the amine group provides a site for further chemical modification, enabling the synthesis of prodrugs or conjugates that can target specific tissues or cells with greater precision.

Recent advancements in computational chemistry have facilitated the rapid screening of compounds like 4-(trifluoromethyl)cyclohex-3-en-1-amine hydrochloride against large databases of biological targets. Molecular docking simulations have revealed its potential binding affinity to proteins involved in cancer signaling pathways, suggesting its role as an anti-cancer agent. Preliminary in vitro studies have shown promising results in disrupting tumor growth by modulating key transcription factors and kinases. These findings underscore the compound's therapeutic potential and justify further preclinical investigation.

The synthesis of 4-(trifluoromethyl)cyclohex-3-en-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include Friedel-Crafts acylation followed by reduction and functional group transformations to introduce the desired substituents. Advances in green chemistry principles have also been applied to optimize these synthetic routes, minimizing waste and energy consumption while maintaining efficiency.

In conclusion, 4-(trifluoromethyl)cyclohex-3-en-1-amine hydrochloride (CAS No. 1803580-73-5) represents a structurally intriguing compound with significant pharmaceutical promise. Its unique combination of a trifluoromethyl group and an amine moiety embedded within a cyclohexenyl framework offers versatile opportunities for drug development. With ongoing research exploring its biological activities and synthetic accessibility, this compound is poised to contribute to innovative therapeutic solutions across multiple disease areas.